mGluR Inhibitor
  • PF470
    PF470
    • Cat. No.:
    • B609972
    • CAS No.:
    • 1539296-45-1
    • Molecular Formula:
    • C18H16N6O
    • Molecular Weight:
    • 332.4 g/mol
    Description
    PF-06297470 is a potent negative allosteric modulator of the Metabotropic Glutamate Receptor 5 (mGluR5). PF-06297470 binds to mGluR5 with a Ki of 0.9 nM.
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  • ML289
    ML289
    • Cat. No.:
    • B611755
    • CAS No.:
    • 1382481-79-9
    • Molecular Formula:
    • C22H23NO3
    • Molecular Weight:
    • 349.4 g/mol
    Description
    Glutamate, the major excitatory neurotransmitter in the CNS, activates eight known subtypes of metabotropic glutamate receptors (mGluRs). Highly selective modulators designed to act at allosteric sites within th...
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  • AZD6538
    AZD6538
    • Cat. No.:
    • B1666227
    • CAS No.:
    • Molecular Formula:
    • C15H6FN5O
    • Molecular Weight:
    • 291.24 g/mol
    Description
    AZD6538 is a novel mGluR5 negative allosteric modulators selected for clinical development.
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  • Basimglurant
    Basimglurant
    • Cat. No.:
    • B1667758
    • CAS No.:
    • 1034442-21-1
    • Molecular Formula:
    • C18H13ClFN3
    • Molecular Weight:
    • 325.8 g/mol
    Description
    Basimglurant, also known as RO 4917523 and RG-7090, is a novel mGlu5 negative allosteric modulator currently in Phase 2 clinical development for MDD and Fragile X syndrome (FXS). Basimglurant is a promising nove...
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  • Ro4491533
    Ro4491533
    • Cat. No.:
    • B1680687
    • CAS No.:
    • 579482-31-8
    • Molecular Formula:
    • C24H20F3N3O
    • Molecular Weight:
    • 423.4 g/mol
    Description
    an antagonist of both mGluR2 and mGluR3;  structure in first source
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  • VU0652835
    VU0652835
    • Cat. No.:
    • B11935145
    • CAS No.:
    • Molecular Formula:
    • C16H19N3O3S
    • Molecular Weight:
    • 333.4 g/mol
    Description
    VU0652835 is a useful research compound. Its molecular formula is C16H19N3O3S and its molecular weight is 333.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU0652835 suitable for many re...
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  • mGluR2 modulator 4
    mGluR2 modulator 4
    • Cat. No.:
    • B12398505
    • CAS No.:
    • Molecular Formula:
    • C18H18BrN3
    • Molecular Weight:
    • 356.3 g/mol
    Description
    MGluR2 modulator 4 is a useful research compound. Its molecular formula is C18H18BrN3 and its molecular weight is 356.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality mGluR2 modulator 4 sui...
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  • JF-NP-26
    JF-NP-26
    • Cat. No.:
    • B15619121
    • CAS No.:
    • Molecular Formula:
    • C30H28FN3O4
    • Molecular Weight:
    • 513.6 g/mol
    Description
    JF-NP-26 is a useful research compound. Its molecular formula is C30H28FN3O4 and its molecular weight is 513.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality JF-NP-26 suitable for many rese...
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  • FITM
    FITM
    • Cat. No.:
    • B15620276
    • CAS No.:
    • Molecular Formula:
    • C18H18FN5OS
    • Molecular Weight:
    • 371.4 g/mol
    Description
    a PET ligand for imaging mGluR1 receptors;  structure in first source
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  • HTL14242
    HTL14242
    • Cat. No.:
    • B15620527
    • CAS No.:
    • Molecular Formula:
    • C16H8ClFN4
    • Molecular Weight:
    • 310.71 g/mol
    Description
    HTL14242 is a useful research compound. Its molecular formula is C16H8ClFN4 and its molecular weight is 310.71 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HTL14242 suitable for many rese...
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